7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one

• Molecular Formula: C11H9FO3
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 7-fluoro-4-methyl-5-(oxiran-2-yl)-3H-2-benzofuran-1-one
• InChI: InChI=1S/C11H9FO3/c1-5-6(9-4-14-9)2-8(12)10-7(5)3-15-11(10)13/h2,9H,3-4H2,1H3
• InChI Key: CBEZFOOFHZLNPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2COC(=O)C2=C(C=C1C3CO3)F

Description

7-Fluoro-4-methyl-5-oxiran-2-yl-2-benzofuran-1(3H)-one is a useful research compound. Its molecular formula is C11H9FO3 and its molecular weight is 208.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 7-fluoro-4-methyl-5-vinyl-3H-isobenzofuran-1-one (420 mg, 1.71 mmol) in 10 mL of DCM was slowly added mCPBA (741 mg, 85% purity, 3.43 mmol) in 10 mL of DCM at 0° C. After warming to room temperature, the mixture was stirred overnight. The mixture was washed with aqueous Na2SO3 until KI paper didn't change color. The organic layers was washed with brine and then concentrated. The residue was purified by column chromatography to give product 7-fluoro-4-methyl-5-oxiranyl-3H-isobenzofuran-1-one. The enantiomers of the product were resolved via SFC (Column: Chiralpak AD-H 250*4.6 mm ID, 5 um; Mobile phase: methanol (0.05% DEA) in CO2 from 5% to 40%; Flow rate: 2.35 mL/min; Wavelength: 220 nm). MS m/z 209 (M+1)−.